N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide

• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol
• IUPAC Name: N-[3-(1,3-dihydroisoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide
• InChI: InChI=1S/C24H24N2O4/c1-28-21-13-23(30-3)22(29-2)12-20(21)24(27)25-18-9-6-10-19(11-18)26-14-16-7-4-5-8-17(16)15-26/h4-13H,14-15H2,1-3H3,(H,25,27)
• InChI Key: MIZUGMJXCMDSIR-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1C(=O)NC2=CC=CC(=C2)N3CC4=CC=CC=C4C3)OC)OC
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)NC2=CC(=CC=C2)N3CC4=CC=CC=C4C3)OC)OC

Description

N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide, also known as GSK-3β inhibitor, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to inhibit glycogen synthase kinase-3 beta (GSK-3β), an enzyme that plays a critical role in various cellular processes, including glycogen metabolism, gene expression, and cell cycle regulation.

Mechanism of Action

The mechanism of action of N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide involves the inhibition of N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamideβ. N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamideβ is a serine/threonine kinase that plays a critical role in various cellular processes, including glycogen metabolism, gene expression, and cell cycle regulation. By inhibiting N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamideβ, N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide can modulate various downstream signaling pathways, including the Wnt/β-catenin pathway, the PI3K/Akt pathway, and the NF-κB pathway.
Biochemical and Physiological Effects:
N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit cell proliferation and induce apoptosis in cancer cells. In vivo studies have shown that N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide can reduce tumor growth and metastasis in animal models of cancer. This compound has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. In addition, N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide has been shown to have neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide has several advantages for lab experiments. This compound has been extensively studied, and its mechanism of action is well understood. In addition, various assays and animal models have been developed to study the effects of this compound in vitro and in vivo. However, there are also some limitations to the use of N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide in lab experiments. This compound has low solubility in aqueous solutions, which can limit its use in some assays. In addition, the toxicity and pharmacokinetics of this compound in humans are not well understood, which can limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide. One potential direction is the development of more potent and selective N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamideβ inhibitors based on the structure of this compound. Another direction is the study of the potential therapeutic applications of this compound in other diseases, such as inflammatory disorders and cardiovascular diseases. In addition, the development of new assays and animal models to study the effects of this compound can provide further insights into its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide involves several steps, including the condensation of 3-aminophenyl-isoindoline-1,3-dione with 2,4,5-trimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then subjected to further reactions to obtain the final product. The synthesis of this compound has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. This compound has been shown to inhibit N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamideβ, which plays a critical role in the pathogenesis of these diseases. By inhibiting N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamideβ, N-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-2,4,5-trimethoxybenzamide can modulate various cellular processes, including cell proliferation, apoptosis, and differentiation.